Cas no 2489319-26-6 (5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one)

• Product Name: 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one
• CAS No: 2489319-26-6
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD05885480
• CID: 5165260
• PubChem ID: 145945963
• Update Time: 2025-06-15

5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 2-amino-5-[(4-hydroxyphenyl)methylene]-, (5E)-
• 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one

• MDL： MFCD05885480
• Inchi： 1S/C10H8N2O2S/c11-10-12-9(14)8(15-10)5-6-1-3-7(13)4-2-6/h1-5,13H,(H2,11,12,14)/b8-5+
• InChI Key： YBHQCJILTOVLHD-VMPITWQZSA-N
• SMILES： S1/C(=C/C2=CC=C(O)C=C2)/C(=O)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one

Introduction to 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one (CAS No. 2489319-26-6)

5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2489319-26-6, belongs to the thiazolidinone class, which is well-documented for its versatile applications in medicinal chemistry. The structural framework of this molecule incorporates a thiazole ring system linked to an imine functionality, alongside a phenolic substituent at the 4-position of the benzene ring. Such structural motifs are frequently explored for their ability to interact with biological targets, making this compound a subject of considerable interest in drug discovery initiatives.

The thiazolidinone core of 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one is known for its stability and reactivity, which can be leveraged in synthetic pathways to develop more complex molecular architectures. The presence of the imine group at the 2-position introduces a site for further functionalization, enabling the attachment of pharmacophoric elements that enhance binding affinity to biological receptors. Additionally, the hydroxyl group on the phenyl ring contributes to hydrogen bonding capabilities, which is crucial for optimizing interactions with protein targets.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting bioactivity. Studies have demonstrated that compounds featuring thiazolidinone scaffolds exhibit promising properties as kinase inhibitors and antimicrobial agents. The 5-(4-hydroxyphenyl)methylidene moiety in this compound has been shown to modulate enzyme activity through precise steric and electronic interactions. For instance, computational modeling has suggested that this scaffold can effectively disrupt ATP binding pockets in kinases, which are critical targets in oncology research.

In vitro investigations have begun to unravel the mechanistic aspects of 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one, revealing its potential as a scaffold for developing novel therapeutic agents. Preliminary data indicate that this compound exhibits inhibitory effects against certain cancer cell lines by interfering with signaling pathways associated with cell proliferation. The hydroxyphenyl group plays a pivotal role in these interactions, likely through hydrogen bonding and π-stacking effects that stabilize enzyme-inhibitor complexes.

The synthesis of 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key synthetic strategies include condensation reactions between appropriately substituted thiazolidinones and aromatic aldehydes, followed by cyclization and functional group modifications. Advances in green chemistry have also influenced the development of more sustainable synthetic routes, reducing waste and improving yields while maintaining high purity standards.

The pharmacokinetic profile of this compound is another area of active investigation. Initial pharmacokinetic studies suggest favorable absorption and distribution characteristics when administered orally. The thiazolidinone ring contributes to metabolic stability, while the phenolic hydroxyl group may influence renal clearance or glucuronidation pathways. These insights are essential for optimizing dosing regimens and predicting clinical efficacy.

Future research directions for 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one include exploring its potential as an adjuvant therapy in combination with existing treatments for chronic diseases. The compound's ability to modulate multiple biological targets makes it an attractive candidate for polypharmacological approaches. Additionally, structural analogs derived from this scaffold could provide insights into structure-activity relationships (SAR), guiding the design of next-generation derivatives with enhanced therapeutic profiles.

The integration of machine learning techniques into drug discovery has accelerated the identification of novel molecular candidates like 5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one. Predictive models have been trained on large datasets containing bioactive molecules to identify promising scaffolds based on physicochemical properties and known biological activities. These computational tools have helped prioritize compounds for experimental validation, streamlining the drug development pipeline.

In conclusion,5-(4-hydroxyphenyl)methylidene-2-imino-1,3-thiazolidin-4-one (CAS No. 2489319-26-6) represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential. Its unique combination of functional groups and its well-documented synthetic accessibility make it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve,this compound will likely find new applications across multiple therapeutic domains.